N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(1-naphthyloxy)acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C17H16N2O2S/c1-11-12(2)22-17(18-11)19-16(20)10-21-15-9-5-7-13-6-3-4-8-14(13)15/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key: FYIQIWLWNSGMAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(1-naphthyloxy)acetamide, commonly known as DMNTA, is a chemical compound that has been extensively studied for its potential use in scientific research. DMNTA is a thiazole derivative that has been found to have a range of biochemical and physiological effects, making it a promising tool for studying various biological processes. In

Mechanism of Action

The exact mechanism of action of DMNTA is not fully understood, but it is thought to act on various ion channels and receptors in the body. DMNTA has been found to modulate the activity of voltage-gated sodium channels, which are involved in the transmission of nerve impulses. It has also been found to bind to the GABA(A) receptor, which is involved in the regulation of anxiety and other neurological processes. Additionally, DMNTA has been found to activate the TRPA1 ion channel, which is involved in the detection of environmental irritants and pain.
Biochemical and Physiological Effects:
DMNTA has a range of biochemical and physiological effects, depending on the specific system being studied. In the nervous system, DMNTA has been found to modulate the activity of ion channels involved in the transmission of nerve impulses, leading to its potential use in the treatment of neurological disorders such as epilepsy and chronic pain. In the cardiovascular system, DMNTA has been found to have vasodilatory effects, which may make it useful in the treatment of hypertension and other cardiovascular diseases. Finally, DMNTA has been studied for its potential anti-cancer properties, as it has been found to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

DMNTA has several advantages when used in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, so its effects and mechanisms of action are well understood. However, there are also limitations to its use. DMNTA has been found to have relatively low potency, meaning that high concentrations may be required to observe its effects. Additionally, its effects may be dependent on the specific system being studied, so caution should be taken when extrapolating results to other systems.

Future Directions

There are several future directions for the study of DMNTA. One area of interest is its potential use in the treatment of neurological disorders such as epilepsy and chronic pain. Further studies are needed to determine the optimal dose and delivery method for these applications. Additionally, the vasodilatory effects of DMNTA make it a promising candidate for the treatment of hypertension and other cardiovascular diseases. Finally, DMNTA's potential anti-cancer properties warrant further investigation, particularly in the development of new cancer treatments.
Conclusion:
In conclusion, DMNTA is a thiazole derivative that has been extensively studied for its potential use in scientific research. Its effects on various biological systems make it a promising tool for studying a range of processes, including those involved in the nervous system, cardiovascular system, and cancer. While there are limitations to its use, DMNTA's stability and well-understood mechanisms of action make it a valuable compound for lab experiments. Further research is needed to fully understand its potential applications in the treatment of various diseases.

Synthesis Methods

DMNTA can be synthesized using a variety of methods, including the reaction of 2-(1-naphthyloxy)acetyl chloride with 4,5-dimethyl-2-mercaptobenzothiazole in the presence of a base. Another method involves the reaction of 2-(1-naphthyloxy)acetic acid with thionyl chloride, followed by the reaction with 4,5-dimethyl-2-mercaptobenzothiazole in the presence of a base. Both methods result in the formation of DMNTA, which can be purified using various techniques.

Scientific Research Applications

DMNTA has been used in a variety of scientific research applications, including studies on the nervous system, cardiovascular system, and cancer. In the nervous system, DMNTA has been found to modulate the activity of certain ion channels, which are involved in the transmission of nerve impulses. This has led to the use of DMNTA as a potential treatment for neurological disorders such as epilepsy and chronic pain. In the cardiovascular system, DMNTA has been found to have vasodilatory effects, which may make it useful in the treatment of hypertension and other cardiovascular diseases. Finally, DMNTA has been studied for its potential anti-cancer properties, as it has been found to inhibit the growth of certain cancer cells.